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Compound of Interest
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Cat. No.: B1675660 Get Quote

Introduction to Ki-67
The Ki-67 protein is a nuclear antigen strictly associated with cell proliferation.[1] It is present

during all active phases of the cell cycle (G1, S, G2, and mitosis) but is conspicuously absent in

quiescent or resting cells (G0 phase).[1] During the interphase stage of the cell cycle, the Ki-67

protein is primarily found within the cell nucleus.[1] However, in mitosis, a significant portion of

the protein relocates to the surface of the chromosomes.[1] The expression of Ki-67 is a widely

utilized method to determine the growth fraction of a given cell population.[1] The percentage of

Ki-67-positive tumor cells, known as the Ki-67 labeling index, often correlates with the clinical

course of various cancers, making it a valuable prognostic marker in oncology.[1]

Principle of the Assay
Immunohistochemistry (IHC) with an Anti-Ki-67 antibody is a technique used to visualize the

presence and localization of the Ki-67 protein within tissue sections. The methodology involves

a series of steps beginning with the preparation of the tissue sample, which is typically

formalin-fixed and paraffin-embedded (FFPE). This is followed by an antigen retrieval step to

unmask the epitope of the Ki-67 protein. A primary antibody specifically designed to bind to the

Ki-67 protein is then applied. Subsequently, a secondary antibody, which is conjugated to an

enzyme (such as horseradish peroxidase - HRP), is used to bind to the primary antibody.[2][3]

Finally, a chromogen substrate is added, which reacts with the enzyme to produce a colored

precipitate at the site of the antigen, allowing for visualization under a microscope.[2][3]
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Quantitative Data Summary
Antibody Dilution and Incubation

Parameter Recommendation Notes

Primary Antibody Dilution 1:100 - 1:200 (Concentrated)
Optimal dilution should be

determined by the user.[2]

Ready-to-use (RTU)
Follow manufacturer's

instructions.[2]

Primary Antibody Incubation 30-60 minutes at Room Temp.
For concentrated and RTU

formats.[3]

Overnight at 4°C
An alternative for potentially

enhanced signal.[3]

Secondary Antibody Incubation 20-30 minutes at Room Temp.
Follow the supplier's protocol.

[2][3]

Chromogen (DAB) Incubation 1-10 minutes at Room Temp.
Monitor for desired color

intensity.[2][3]
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Reagent Composition Purpose

Deparaffinization Solutions
Xylene, 100%, 95%, 70%

Ethanol

Removal of paraffin and

rehydration of tissue.[2]

Antigen Retrieval Buffer
Tris-EDTA Buffer (pH 9.0) or

Citrate Buffer (pH 6.0)

Heat-induced epitope retrieval

(HIER) to unmask the antigen.

[2]

Wash Buffer
Tris-Buffered Saline with

Tween-20 (TBST)

Washing steps to remove

unbound reagents.

Peroxidase Block 3% Hydrogen Peroxide (H2O2)

Quenches endogenous

peroxidase activity to prevent

background staining.[2]

Blocking Solution

5% Bovine Serum Albumin

(BSA) or serum from the

secondary antibody host

species

Blocks non-specific binding of

antibodies.[4]

Counterstain Hematoxylin
Stains cell nuclei blue for

contrast.

Signaling Pathway and Experimental Workflow
Ki-67 Expression in the Cell Cycle
The Ki-67 protein is a key indicator of cellular proliferation, with its expression tightly regulated

throughout the cell cycle. It is present in the G1, S, G2, and M phases, but absent in the

quiescent G0 phase. This dynamic expression pattern is what makes Anti-Ki-67 antibodies a

powerful tool for assessing the proliferative activity of cells in tissue samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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